Cas no 102-53-4 (N,N,N',N'-Tetraethylmethylenediamine)

• Product Name: N,N,N',N'-Tetraethylmethylenediamine
• CAS No: 102-53-4
• Molecular Formula: C₉H₂₂N₂
• Molecular Weight: 158.28438
• MDL: MFCD00015115
• CID: 81832
• PubChem ID: 24847768

N,N,N',N'-Tetraethylmethylenediamine Properties

Names and Identifiers

• N,N,N',N'-Tetraethylmethylenediamine
• N,N,N',N'-tetraethylmethanediamine
• : N,N,N',N'-TETRAETHYLMETHYLENEDIAMINE
• [(diethylamino)methyl]diethylamine
• Bis(diethylamino)methane
• Et2NCH2NEt2
• Methanediamine,N,N,N',N'-tetraethyl
• N,N,N',N'-tetraethyldiaminomethane
• N,N'-Methylenebisdiethylamine
• Tetraethylmethylenediamine
• Methylenebis(diethylamine)
• N,N,N,N-Tetraethylmethanediamine #
• AS-78580
• UNII-9DJ3133IMJ
• CS-0439992
• N,n,n,n-tetraethylmethylenediamine
• N,N-METHYLENEBISDIETHYLAMINE
• bis-diethylamino-methane
• EINECS 203-038-8
• 9DJ3133IMJ
• N,N,N',N'-tetraethyl-methylenediamine
• NS00023159
• 102-53-4
• N,N',N'-Tetraethylmethanediamine
• N,N',N'-Tetraethyldiaminomethane
• N,N',N'-Tetraethylmethylenediamine
• SCHEMBL301838
• J-000715
• NSC27525
• Methanediamine,N,N',N'-tetraethyl-
• NSC-27525
• FT-0736941
• NSC 27525
• N pound notN pound notN' pound notN'-Tetraethylmethylenediamine
• AKOS009156816
• DTXSID9059256
• MFCD00015115
• N,N,N',N'-Tetraethylmethanediamine, 97%
• Methanediamine, N,N,N',N'-tetraethyl-
• N,N,N',N',-tetraethyldiaminomethane
• G77413

• MDL： MFCD00015115
• InChIKey： UNEXJVCWJSHFNN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H22N2/c1-5-10(6-2)9-11(7-3)8-4/h5-9H2,1-4H3
• SMILES： CCN(CC)CN(CC)CC

Computed Properties

• Exact Mass: 158.17800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 158.178
• Heavy Atom Count: 11
• Complexity: 65.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• LogP: 1.62750
• PSA: 6.48000
• Refractive Index: n20/D 1.426(lit.)
• Boiling Point: 166-169 °C(lit.)
• Melting Point: 37.5°C (estimate)
• Vapor Pressure: No data available
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Color/Form: No data avaiable
• Density: 0.811 g/mL at 25 °C(lit.)

N,N,N',N'-Tetraethylmethylenediamine Security Information

• Symbol:
• WGK Germany：3
• Safety Term：Hazard Codes CRisk Statements 10-34Safety Statements 16-26-27-36/37/39-45RIDADR UN 2734 8/PG 2WGK Germany 3HazardClass 3PackingGroup III
• Safety Instruction： S16; S26; S27; S36/37/39; S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R34
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2734 8/PG 2
• Hazard Statement： H226-H314
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 10-34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3

N,N,N',N'-Tetraethylmethylenediamine Customs Data

• HS CODE：2921290000
• Customs Data：

  China Customs Code:

  2921290000

  Overview:

  2921290000. Other acyclic polyamines and their derivatives and their salts. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921290000 other acyclic polyamines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides